Cas no 1935997-68-4 (2-(4-bromo-2-nitrophenyl)propan-2-ol)

• Product Name: 2-(4-bromo-2-nitrophenyl)propan-2-ol
• CAS No: 1935997-68-4
• MF: C₉H₁₀BrNO₃
• MW: 260.08460187912
• CID: 6062205
• PubChem ID: 130755973
• Update Time: 2025-05-24

2-(4-bromo-2-nitrophenyl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• 2-(4-bromo-2-nitrophenyl)propan-2-ol
• EN300-1913435
• 1935997-68-4

• Inchi： 1S/C9H10BrNO3/c1-9(2,12)7-4-3-6(10)5-8(7)11(13)14/h3-5,12H,1-2H3
• InChI Key： DYTHXTNAJXJGBH-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=1)[N+](=O)[O-])C(C)(C)O

Computed Properties

• Exact Mass: 258.98441g/mol
• Monoisotopic Mass: 258.98441g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 66Ų

Additional information on 2-(4-bromo-2-nitrophenyl)propan-2-ol

Introduction to 2-(4-Bromo-2-Nitrophenyl)Propan-2-Ol (CAS No. 1935997-68-4)

2-(4-Bromo-2-Nitrophenyl)Propan-2-Ol, also known by its CAS number 1935997-68-4, is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound has garnered attention due to its unique structural properties and potential uses in advanced chemical synthesis, pharmaceuticals, and environmental chemistry. Recent studies have highlighted its role in the development of novel materials and its contribution to understanding complex chemical reactions.

The molecular structure of 2-(4-Bromo-2-Nitrophenyl)Propan-2-Ol consists of a propanol backbone attached to a substituted phenyl ring. The phenyl group is further substituted with a bromine atom at the para position and a nitro group at the ortho position, which significantly influences the compound's electronic properties. This substitution pattern makes it an interesting candidate for exploring regioselective reactions and for use as a building block in synthesizing more complex molecules.

Recent research has focused on the synthesis and characterization of this compound, particularly its stability under various reaction conditions. Studies have shown that the presence of the nitro group enhances the compound's reactivity, making it suitable for use in oxidation reactions and as a precursor in the synthesis of biologically active compounds. Additionally, the bromine substituent provides opportunities for further functionalization through nucleophilic aromatic substitution reactions.

In terms of applications, 2-(4-Bromo-2-Nitrophenyl)Propan-2-Ol has been explored in the context of drug discovery. Its unique combination of functional groups allows for potential interactions with biological targets, making it a valuable compound in medicinal chemistry research. Recent findings suggest that derivatives of this compound may exhibit promising pharmacological properties, particularly in anti-inflammatory and anti-cancer drug development.

The environmental impact of this compound has also been a topic of interest. Research into its degradation pathways under different environmental conditions has provided insights into its potential as a sustainable material. Studies indicate that under specific conditions, such as UV light or microbial action, the compound can undergo biodegradation, reducing its environmental footprint.

In conclusion, 2-(4-Bromo-2-Nitrophenyl)Propan-2-Ol (CAS No. 1935997-68-4) is a versatile compound with diverse applications across multiple disciplines. Its unique structure and reactivity make it an invaluable tool in chemical synthesis and materials science. As research continues to uncover new insights into its properties and potential uses, this compound is expected to play an increasingly important role in advancing scientific knowledge and technological innovation.